Cas no 89368-24-1 (Phenol, 2-bromo-6-methyl-3-(1-methylethyl)-)

• Product Name: Phenol, 2-bromo-6-methyl-3-(1-methylethyl)-
• CAS No: 89368-24-1
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• CID: 603058
• PubChem ID: 69849717
• Update Time: 2025-04-19

Phenol, 2-bromo-6-methyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-bromo-6-methyl-3-(1-methylethyl)-
• 2-bromo-6-methyl-3-propan-2-ylphenol
• DTXSID30741419
• 89368-24-1
• 2-Bromo-6-methyl-3-(propan-2-yl)phenol
• SCHEMBL6643437

• Inchi： 1S/C10H13BrO/c1-6(2)8-5-4-7(3)10(12)9(8)11/h4-6,12H,1-3H3
• InChI Key： MUYGMRSEWJQXJU-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C)C=CC=1C(C)C)O

Computed Properties

• Exact Mass: 228.01498g/mol
• Monoisotopic Mass: 228.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids